3-Bromo-N-[2-(morpholin-4-yl)ethyl]imidazo[1,2-a]pyrazin-8-amine

• CAS RN: 787590-44-7
• Molecular Formula: C12H16BrN5O
• Molecular Weight: 326.19 g/mol
• IUPAC Name: 3-bromo-N-(2-morpholin-4-ylethyl)imidazo[1,2-a]pyrazin-8-amine
• InChI: InChI=1S/C12H16BrN5O/c13-10-9-16-12-11(15-2-4-18(10)12)14-1-3-17-5-7-19-8-6-17/h2,4,9H,1,3,5-8H2,(H,14,15)
• InChI Key: IAVJXCJDOQMKLR-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC2=NC=CN3C2=NC=C3Br

Description

3-Bromo-N-[2-(morpholin-4-yl)ethyl]imidazo[1,2-a]pyrazin-8-amine is a useful research compound. Its molecular formula is C12H16BrN5O and its molecular weight is 326.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,5-dibromo-imidazo[1,2-a]pyrazine (D) (200 mg, 0.72 mmol) in methanol (3.6 ml) was added (2-morpholin-4-yl-ethyl)-amine (2.5 eq.) and diisopropylethylamine (DIPEA) (0.383 ml, 4.5 mmol). The mixture was heated at 70° C. overnight. The mixture was then cooled to rt, diluted with DCM and water. The organic layer was washed with brine, dried and concentrated. The residue was purified on a silica gel column to give 34 mg (yield 14%) of the title compound.